Cas no 394-52-5 (Pentafluoroethyl Phenyl Ketone)

• Product Name: Pentafluoroethyl Phenyl Ketone
• CAS No: 394-52-5
• Molecular Formula: C₉H₅OF₅
• Molecular Weight: 224.1274
• CID: 317686
• PubChem ID: 238418

Pentafluoroethyl Phenyl Ketone Properties

Names and Identifiers

• 1-Propanone,2,2,3,3,3-pentafluoro-1-phenyl-
• 2,2,3,3,3-pentafluoro-1-phenylpropan-1-one
• PENTAFLUOROETHYL PHENYL KETONE
• 1,1,1,2,2-pentafluoropropiophenone
• 1,1,2,2,2-pentafluoropropiophenone
• 2,2,3,3,3-pentafluoropropiophenone
• PC5605
• perfluoroethyl phenyl ketone
• 394-52-5
• Pentafluoroethylphenylketone
• NSC-42761
• SCHEMBL1056586
• 2,2,3,3,3-pentakis(fluoranyl)-1-phenyl-propan-1-one
• TRIPHENYLSULFONIUMHEXAFLUOROARSENATE
• NSC42761
• FT-0632080
• EN300-5479666
• Benzene, pentafluoropropionyl
• 2,2,3,3,3-pentafluoro-1-phenyl-1-propanone
• AKOS015840549
• A824554
• DTXSID80285772
• CS-0452056
• MFCD00018062
• (pentafluoropropionyl)benzene

• MDL： MFCD00018062
• InChIKey： VUBUXALTYMBEQO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H5F5O/c10-8(11,9(12,13)14)7(15)6-4-2-1-3-5-6/h1-5H
• SMILES： C1=CC=C(C=C1)C(=O)C(C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 224.02600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 224.02605559g/mol
• Heavy Atom Count: 15
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 3.06690
• PSA: 17.07000
• Boiling Point: 160-161°C
• Density: 1,372 g/cm3

Pentafluoroethyl Phenyl Ketone Security Information

• Safety Instruction： S16
• Risk Phrases：R10
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1993
• Hazard Statement： Flammable
• Risk Phrases： 10
• HazardClass：FLAMMABLE

Pentafluoroethyl Phenyl Ketone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%